4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95%
Overview
Description
4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid (FMB) is a compound that has been recently studied for its potential applications in various scientific research fields. FMB has a wide range of potential applications due to its unique properties, including its ability to interact with other molecules, its relatively low toxicity, and its ability to be synthesized in a variety of ways.
Mechanism of Action
The mechanism of action of 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% is not yet fully understood. However, it is believed that 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% acts by inhibiting the activity of certain enzymes, such as protein kinases and cyclooxygenases. It is also believed to modulate the activity of certain proteins involved in the regulation of cell death.
Biochemical and Physiological Effects
4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% has the potential to inhibit the activity of certain enzymes, such as protein kinases and cyclooxygenases. It has also been studied as a potential anti-inflammatory agent, and it has been shown to modulate the activity of certain proteins involved in the regulation of cell death.
Advantages and Limitations for Lab Experiments
4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% has several advantages and limitations for lab experiments. One of the main advantages of 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% is its relatively low toxicity, which makes it a safe compound to use in laboratory experiments. Additionally, 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% is relatively easy to synthesize, which makes it a useful compound for research purposes. However, 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% is not as stable as some other compounds, and it can be difficult to control the reaction conditions when using 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% in laboratory experiments.
Future Directions
There are several potential future directions for 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% research. One potential direction is to further investigate the mechanism of action of 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95%, as well as its potential applications in various scientific research fields. Additionally, further research could be done to explore the potential biochemical and physiological effects of 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95%, as well as its potential advantages and limitations for lab experiments. Finally, further research could be done to explore the potential therapeutic uses of 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95%, such as its potential use as an anti-inflammatory agent or its potential use as an inhibitor of certain enzymes.
Synthesis Methods
4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% can be synthesized using a variety of methods. The most common method is the Wittig reaction, which involves the reaction of an aldehyde or ketone with a phosphonium salt and a base. This reaction produces a carbanion, which can then react with an electrophile to form the desired product. Other methods of synthesis include the use of Grignard reagents, the use of organometallic reagents, and the use of organolithium reagents.
Scientific Research Applications
4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% has a wide range of potential applications in scientific research. It has been studied as a potential inhibitor of certain enzymes, such as protein kinases and cyclooxygenases. It has also been studied as a potential inhibitor of certain types of cancer cells. In addition, 4-(5-Fluoro-2-methoxyphenyl)-3-methylbenzoic acid, 95% has been studied as a potential anti-inflammatory agent, and it has also been studied for its potential to modulate the activity of certain proteins involved in the regulation of cell death.
properties
IUPAC Name |
4-(5-fluoro-2-methoxyphenyl)-3-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-9-7-10(15(17)18)3-5-12(9)13-8-11(16)4-6-14(13)19-2/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPOGEIBJXTYBDC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)C2=C(C=CC(=C2)F)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40690207 |
Source
|
| Record name | 5'-Fluoro-2'-methoxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40690207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261931-99-0 |
Source
|
| Record name | 5'-Fluoro-2'-methoxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40690207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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